N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-(2-methylphenoxy)acetamide

• IUPAC Name: N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-(2-methylphenoxy)acetamide
• InChI: InChI=1S/C24H22N2O3/c1-15-11-17(3)23-20(12-15)26-24(29-23)18-8-6-9-19(13-18)25-22(27)14-28-21-10-5-4-7-16(21)2/h4-13H,14H2,1-3H3,(H,25,27)
• InChI Key: KXIBJYJUJJCINN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NC2=CC=CC(=C2)C3=NC4=CC(=CC(=C4O3)C)C
• Molecular Formula: C24H22N2O3
• Molecular Weight: 386.4 g/mol

Description

N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-(2-methylphenoxy)acetamide, also known as DMBA-N-oxide, is a synthetic compound that has been extensively studied in scientific research. This compound is a derivative of 2-aminobenzoxazole and is commonly used as a fluorescent probe in biochemical and physiological experiments.

Mechanism of Action

The mechanism of action of N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-(2-methylphenoxy)acetamide is based on its ability to undergo photoinduced electron transfer (PET) reactions. When excited by light, the N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-(2-methylphenoxy)acetamide molecule transfers an electron from the benzoxazole moiety to the phenyl ring, resulting in the formation of a radical cation. This radical cation can then react with other molecules in the vicinity, leading to the formation of fluorescent products or other chemical modifications.
Biochemical and Physiological Effects:
N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-(2-methylphenoxy)acetamide has been shown to have minimal cytotoxicity and genotoxicity in vitro and in vivo. It is not metabolized by cytochrome P450 enzymes and does not interfere with cellular respiration or energy metabolism. However, N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-(2-methylphenoxy)acetamide can interact with other biomolecules in the cell, such as proteins and nucleic acids, which may affect their function or stability. Therefore, it is important to use appropriate controls and experimental conditions when using N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-(2-methylphenoxy)acetamide in biological assays.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-(2-methylphenoxy)acetamide is its high fluorescence quantum yield and large Stokes shift, which allows for sensitive and specific detection of biomolecules in living cells. In addition, N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-(2-methylphenoxy)acetamide is relatively stable and can be stored for long periods of time without significant degradation. However, N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-(2-methylphenoxy)acetamide has some limitations for lab experiments. For example, it is sensitive to pH changes and can be quenched by some organic solvents or metal ions. Therefore, it is important to optimize the experimental conditions and use appropriate controls when using N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-(2-methylphenoxy)acetamide in biological assays.

Future Directions

There are several future directions for N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-(2-methylphenoxy)acetamide research. First, the development of new derivatives with improved properties, such as increased quantum yield or red-shifted emission, could expand the range of applications for this molecule. Second, the use of N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-(2-methylphenoxy)acetamide in combination with other fluorescent probes or imaging techniques, such as super-resolution microscopy or optogenetics, could provide new insights into cellular processes and signaling pathways. Third, the application of N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-(2-methylphenoxy)acetamide in clinical settings, such as cancer diagnosis or drug screening, could have significant impact on human health. Overall, N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-(2-methylphenoxy)acetamide is a versatile and valuable tool for scientific research, and its potential applications are still being explored.

Synthesis Methods

The synthesis of N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-(2-methylphenoxy)acetamide involves the reaction between 5,7-dimethyl-1,3-benzoxazol-2-amine and 2-(2-methylphenoxy)acetic acid. The reaction is catalyzed by N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) to form the final product. The yield of N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-(2-methylphenoxy)acetamide can be improved by optimizing the reaction conditions, such as temperature, reaction time, and solvent.

Scientific Research Applications

N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-(2-methylphenoxy)acetamide has been widely used as a fluorescent probe in biochemical and physiological experiments. It has a high quantum yield and a large Stokes shift, which makes it a suitable candidate for fluorescence microscopy and flow cytometry. N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-(2-methylphenoxy)acetamide can be used to label proteins, lipids, and nucleic acids in living cells, which allows for the visualization of cellular processes in real-time. In addition, N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-(2-methylphenoxy)acetamide can be used to detect reactive oxygen species (ROS) and other free radicals in biological samples, which are important biomarkers for oxidative stress and cellular damage.